154226-60-5

Clasto-lactacystin beta-lactone

In Stock

• CAS RN:
• 154226-60-5

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-4(2)6(12)10-7(15-9(10)14)5(3)8(13)11-10/h4-7,12H,1-3H3,(H,11,13)/t5-,6+,7+,10-/m1/s1

• InChIKey:
• FWPWHHUJACGNMZ-NBBQQVJHSA-N

• Lactacystin is a microbial metabolite isolated from Streptomyces that is now widely used as a selective inhibitor of the 20S proteasome. Clasto-lactacystin β-lactone was later identified as the active metabolite of lactacystin, resulting from the elimination of cysteine and the formation of a reactive β-lactone. Both lactacystin and its β-lactone metabolite induce differentiation and inhibit cell cycle progression in several tumor cell lines. Clasto-lactacystin β-lactone irreversibly alkylates subunit X of the 20S proteasome. It is at least 10 times more active than the parent compound;  this increased activity may be a function of increased cell permeability. Inhibition of proteasome peptidase activity results in the accumulation of a variety of ubiquitinated proteins which would normally undergo rapid degradation. Thus, the effects of clasto-lactacystin β-lactone ...

Clasto-lactacystin beta-lactone

• CAS RN:
• 154226-60-5; 76924-95-3

• Formula:
• C10H15NO4

• InChI:
• InChI=1S/C10H15NO4/c1-4(2)6(12)10-7(15-9(10)14)5(3)8(13)11-10/h4-7,12H,1-3H3,(H,11,13)/t5-,6+,7+,10-/m1/s1

• InChIKey:
• FWPWHHUJACGNMZ-NBBQQVJHSA-N

• Clasto-lactacystin beta-lactone is a natural product found in Salinispora tropica with data available.